Cas no 499157-32-3 (Benzoic acid, 4-iodo-3-nitro-, 1,1-dimethylethyl ester)
499157-32-3 structure
Product Name:Benzoic acid, 4-iodo-3-nitro-, 1,1-dimethylethyl ester
CAS No:499157-32-3
MF:C11H12INO4
MW:349.121755599976
CID:1539258
Update Time:2024-08-23
Benzoic acid, 4-iodo-3-nitro-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-iodo-3-nitro-, 1,1-dimethylethyl ester
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- Inchi: 1S/C11H12INO4/c1-11(2,3)17-10(14)7-4-5-8(12)9(6-7)13(15)16/h4-6H,1-3H3
- InChI Key: WDGWIQGWJGHRJI-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)C1=CC=C(I)C([N+]([O-])=O)=C1
Computed Properties
- Exact Mass: 348.98066
Experimental Properties
- Density: 1.656±0.06 g/cm3(Predicted)
- Boiling Point: 381.8±32.0 °C(Predicted)
- PSA: 69.44
Benzoic acid, 4-iodo-3-nitro-, 1,1-dimethylethyl ester Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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